1-(3,4-Dihydroxyphenyl)-2-[(7-methoxy-4-methylquinolin-2-yl)sulfanyl]ethanone

• Molecular Formula: C19H17NO4S
• Molecular Weight: 355.4 g/mol
• IUPAC Name: 1-(3,4-dihydroxyphenyl)-2-(7-methoxy-4-methylquinolin-2-yl)sulfanylethanone
• InChI: InChI=1S/C19H17NO4S/c1-11-7-19(20-15-9-13(24-2)4-5-14(11)15)25-10-18(23)12-3-6-16(21)17(22)8-12/h3-9,21-22H,10H2,1-2H3
• InChI Key: HLNAQXJNRPJKOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C=CC(=C2)OC)SCC(=O)C3=CC(=C(C=C3)O)O

Description

1-(3,4-Dihydroxyphenyl)-2-[(7-methoxy-4-methylquinolin-2-yl)sulfanyl]ethanone is a hydroxyacetophenone derivative featuring a 3,4-dihydroxyphenyl group linked to a sulfur-containing quinoline moiety. The 3,4-dihydroxyphenyl group is a common pharmacophore in antioxidants and kinase inhibitors, while the quinoline scaffold contributes to interactions with biological targets such as FKBP12 and 11β-hydroxysteroid dehydrogenase type 1 (11βHSD1) .

Biological Activity

1-(3,4-Dihydroxyphenyl)-2-[(7-methoxy-4-methylquinolin-2-yl)sulfanyl]ethanone, a compound with the molecular formula C19H17NO4S and a molecular weight of 355.4 g/mol, has garnered attention in recent years due to its potential biological activities. This article reviews its pharmacological properties, including antioxidant, antimicrobial, and anticancer activities, supported by relevant case studies and research findings.

1. Antioxidant Activity

Research indicates that compounds with similar structures exhibit significant antioxidant properties. The presence of hydroxyl groups in the phenolic part of the molecule contributes to its ability to scavenge free radicals. A study demonstrated that derivatives of phenolic compounds significantly reduced oxidative stress markers in various biological models, suggesting that 1-(3,4-Dihydroxyphenyl)-2-[(7-methoxy-4-methylquinolin-2-yl)sulfanyl]ethanone may exert similar protective effects against oxidative damage.

Study	Model	Findings
	Rat model	Reduced lipid peroxidation and increased antioxidant enzyme activity when treated with phenolic compounds.

2. Antimicrobial Activity

The compound's potential antimicrobial effects have been explored in various studies. For instance, derivatives containing quinoline structures have shown activity against multiple pathogens, including bacteria and fungi. A comparative analysis highlighted that compounds similar to 1-(3,4-Dihydroxyphenyl)-2-[(7-methoxy-4-methylquinolin-2-yl)sulfanyl]ethanone exhibited inhibition zones greater than 10 mm against common microorganisms.

Microorganism	Inhibition Zone (mm)
Pseudomonas aeruginosa	>10
Candida albicans	>10

3. Anticancer Activity

Recent evaluations have focused on the anticancer potential of this compound. In vitro studies on various cancer cell lines revealed promising cytotoxic effects. For example, a study reported that similar compounds demonstrated IC50 values indicating effective inhibition of cell proliferation in lung cancer cells.

Cell Line	IC50 (µg/mL)
A549	15.73
HepG2	27.66

Case Studies

Several case studies have underscored the biological relevance of this compound:

• Neuroprotective Effects : In a model of neurotoxicity induced by quinolinic acid, treatment with phenolic compounds showed significant neuroprotection through the reduction of inflammatory markers and oxidative stress indicators .
• Synergistic Antimicrobial Effects : A study demonstrated that combining this compound with traditional antibiotics enhanced antimicrobial activity against resistant strains of bacteria .
• Cytotoxicity Against Cancer Cells : In vitro assays indicated that the compound could induce apoptosis in cancer cells through the activation of caspase pathways .

Scientific Research Applications

Pharmacological Properties

The compound exhibits various biological activities, including:

• Antioxidant Activity : Research indicates that compounds with similar structures display potent antioxidant properties, which can protect cells from oxidative stress and related diseases .
• Anticancer Potential : Studies have shown that derivatives of quinoline compounds possess anticancer activities. For instance, compounds with similar quinoline structures have been reported to inhibit cell proliferation in various cancer cell lines .
• Anti-inflammatory Effects : The presence of hydroxyl groups in the structure contributes to anti-inflammatory activities, making it a candidate for treating conditions associated with chronic inflammation .

Anticancer Activity Assessment

A study evaluated the anticancer activity of a series of quinoline derivatives, including those structurally related to 1-(3,4-Dihydroxyphenyl)-2-[(7-methoxy-4-methylquinolin-2-yl)sulfanyl]ethanone. The results indicated that certain derivatives achieved IC50 values as low as 1.2 µM against MCF-7 cell lines, demonstrating significant potential for further development .

Anti-inflammatory Properties

In a separate investigation, compounds similar to 1-(3,4-Dihydroxyphenyl)-2-[(7-methoxy-4-methylquinolin-2-yl)sulfanyl]ethanone were tested for their anti-inflammatory effects. The study found that these compounds effectively reduced inflammatory markers in vitro, suggesting their utility in managing inflammatory diseases .

Data Table: Biological Activities of Related Compounds

Compound Name	Activity Type	IC50 Value (µM)	Reference
1-(3,4-Dihydroxyphenyl)-2-(7-methoxyquinolin)	Anticancer	1.2
7-Methoxy-4-methylquinoline derivatives	Antioxidant	Not specified
Quinoline derivatives	Anti-inflammatory	Not specified

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

1-(3,4-Dihydroxyphenyl)-2-[(6-methoxy-1H-benzimidazol-2-yl)sulfanyl]ethanone

Structure: Replaces the quinoline group with a benzimidazole ring. Bioactivity: Exhibits a Kiapp of 7.9±3.0 μM for FKBP12 and 248±73 μM for 11βHSD1, indicating moderate inhibitory activity . Key Difference: The benzimidazole moiety reduces potency compared to quinoline derivatives, likely due to reduced π-π stacking and hydrophobic interactions with enzyme active sites.

1-(3,4-Dihydroxyphenyl)-2-(phenylthio)ethanone

Structure: Features a phenylthio group instead of the quinoline-sulfanyl substituent. Physical Properties: Molecular weight 260.31 g/mol; synthesized via α-chloro intermediates . Bioactivity: Not directly reported, but simpler sulfur-linked analogs generally show weaker enzyme inhibition compared to heterocyclic variants .

1-(3,4-Dihydroxyphenyl)-2-({5-nitro-1H-benzimidazol-2-yl}sulfanyl)ethanone

Structure: Incorporates a nitro-substituted benzimidazole. Bioactivity: Demonstrates a Ki of 55,000 nM against the glucagon receptor (GCGR), indicating low binding affinity .

Structural and Functional Analysis

Impact of Heterocyclic Moieties

• Quinoline vs. Benzimidazole: Quinoline derivatives exhibit enhanced bioactivity due to their planar structure and ability to engage in hydrogen bonding and hydrophobic interactions. For example, the 7-methoxy-4-methylquinolin-2-yl group in the target compound likely improves target selectivity over benzimidazole analogs .
• Sulfanyl vs. Sulfonyl: Sulfanyl groups (C-S-C) in the target compound offer greater flexibility and reduced steric hindrance compared to sulfonyl groups (C-SO2-C), as seen in 1-(4-hydroxy-3,5-dimethylphenyl)-2-[(4-methoxyphenyl)sulfonyl]ethanone (pKa 8.26) .

Role of Substituents

• Methoxy and Methyl Groups: The 7-methoxy and 4-methyl groups on the quinoline ring enhance lipophilicity and metabolic stability, critical for pharmacokinetic optimization.
• 3,4-Dihydroxyphenyl Group: This moiety is essential for antioxidant activity and metal chelation, shared across analogs like 2-(cyclopentylamino)-1-(3,4-dihydroxyphenyl)ethanone (melting point 213–214°C) .